Cas no 887460-35-7 (ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate)
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(3-butyl-1,2,3,4-tetrahydro-1,6,7-trimethyl-2,4-dioxo-8H-imidazo[2,1-f]purin-8-yl)-, ethyl ester
- SR-01000021901
- ethyl 4-(3-butyl-1,6,7-trimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzoate
- Z241121468
- ethyl 4-(2-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzoate
- AKOS001403158
- SR-01000021901-1
- 887460-35-7
- F2542-1362
- ethyl 4-(3-butyl-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h] purin-8-yl)benzoate
- ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate
-
- Inchi: 1S/C23H27N5O4/c1-6-8-13-26-20(29)18-19(25(5)23(26)31)24-22-27(14(3)15(4)28(18)22)17-11-9-16(10-12-17)21(30)32-7-2/h9-12H,6-8,13H2,1-5H3
- InChI Key: KRQKKFWVRCMJPZ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(N2C3=NC4=C(N3C(C)=C2C)C(=O)N(CCCC)C(=O)N4C)C=C1
Computed Properties
- Exact Mass: 437.20630436g/mol
- Monoisotopic Mass: 437.20630436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 89.2Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 549.4±60.0 °C(Predicted)
- pka: 7.09±0.20(Predicted)
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2542-1362-2μmol |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 2μmol |
$57.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-5μmol |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 5μmol |
$63.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-10μmol |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 10μmol |
$69.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-20μmol |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 20μmol |
$79.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-1mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 1mg |
$54.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-2mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 2mg |
$59.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-3mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 3mg |
$63.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-4mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 4mg |
$66.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-5mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 5mg |
$69.0 | 2023-08-15 | |
| Life Chemicals | F2542-1362-10mg |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate |
887460-35-7 | 90%+ | 10mg |
$79.0 | 2023-08-15 |
ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate
Exploring Ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate (CAS No. 887460-35-7): A Comprehensive Overview
In the realm of specialized chemical compounds, ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate (CAS No. 887460-35-7) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for convenience, belongs to the class of imidazopurine derivatives, which are increasingly studied for their diverse functionalities in pharmaceuticals and material sciences.
The molecular structure of ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate features a complex arrangement of functional groups, including a butyl chain, methyl substituents, and a dioxo-imidazopurine core. These moieties contribute to its distinct chemical behavior, making it a subject of research in drug discovery and organic synthesis. Researchers are particularly intrigued by its potential role as a building block for more complex molecules or as a ligand in catalytic systems.
Recent trends in scientific literature highlight a growing curiosity about imidazopurine-based compounds, with questions like "What are the applications of imidazopurine derivatives in medicine?" or "How can ethyl 4-substituted benzoates be synthesized efficiently?" frequently appearing in academic searches. The compound 887460-35-7 aligns with these inquiries, as its structural versatility opens doors to innovations in targeted drug delivery and bioactive material design.
From a synthetic chemistry perspective, the ethyl benzoate moiety in this compound offers opportunities for further derivatization, a topic often explored in forums discussing green chemistry and atom-efficient reactions. Environmental considerations are paramount today, and researchers are investigating how such compounds can be produced using sustainable methodologies, reducing waste and energy consumption.
In the context of pharmaceutical research, derivatives of imidazopurines have shown promise in modulating biological pathways, though specific applications of CAS No. 887460-35-7 remain under investigation. Its potential interactions with enzymes or receptors are areas of active exploration, especially in fields like oncology and neurology, where novel therapeutic agents are in high demand.
For those delving into computational chemistry, the compound’s structure presents an interesting case for molecular docking studies or QSAR modeling. The integration of AI-driven drug discovery tools has further amplified interest in such molecules, with searches like "machine learning for imidazopurine optimization" gaining traction. This intersection of chemistry and technology underscores the compound’s relevance in modern scientific discourse.
Handling and storage of ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate require adherence to standard laboratory protocols, ensuring stability and purity. While not classified as hazardous under typical conditions, proper material safety data sheets (MSDS) should always be consulted to mitigate risks during experimental procedures.
In summary, CAS No. 887460-35-7 represents a fascinating example of how specialty chemicals can bridge gaps between fundamental research and applied sciences. Its multifaceted nature continues to inspire studies across disciplines, from medicinal chemistry to advanced materials engineering, making it a compound worth watching in the evolving landscape of scientific innovation.
887460-35-7 (ethyl 4-{3-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)